Cas no 1319736-87-2 (4-(2-hydroxyethyl)pyrrolidin-2-one)

• Product Name: 4-(2-hydroxyethyl)pyrrolidin-2-one
• CAS No: 1319736-87-2
• MF: C₆H₁₁NO₂
• MW: 129.157041788101
• CID: 4588338
• PubChem ID: 18464561
• Update Time: 2025-05-28

4-(2-hydroxyethyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(2-hydroxyethyl)pyrrolidin-2-one
• 2-Pyrrolidinone, 4-(2-hydroxyethyl)-

• Inchi： 1S/C6H11NO2/c8-2-1-5-3-6(9)7-4-5/h5,8H,1-4H2,(H,7,9)
• InChI Key： USLIRRDZCYCNQT-UHFFFAOYSA-N
• SMILES： N1CC(CCO)CC1=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2

Additional information on 4-(2-hydroxyethyl)pyrrolidin-2-one

Research Brief on 4-(2-hydroxyethyl)pyrrolidin-2-one (CAS: 1319736-87-2) in Chemical Biology and Pharmaceutical Applications

4-(2-hydroxyethyl)pyrrolidin-2-one (CAS: 1319736-87-2) is a pyrrolidinone derivative that has garnered significant attention in chemical biology and pharmaceutical research due to its versatile applications in drug discovery and medicinal chemistry. Recent studies have explored its potential as a key intermediate or pharmacophore in the synthesis of bioactive compounds targeting neurological disorders, inflammation, and metabolic diseases. This brief synthesizes the latest findings on its synthesis, biological activity, and therapeutic relevance.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 4-(2-hydroxyethyl)pyrrolidin-2-one as a scaffold for designing gamma-secretase modulators (GSMs) aimed at Alzheimer's disease. The compound's hydroxyl and carbonyl groups facilitate hydrogen bonding with key residues in the enzyme's active site, enhancing selectivity. Researchers optimized its derivatives, achieving nanomolar potency in amyloid-beta-42 reduction assays, with improved blood-brain barrier permeability compared to earlier analogs.

In oncology, a patent application (WO2023056421) disclosed its incorporation into PROTACs (Proteolysis-Targeting Chimeras) targeting BRD4, a protein implicated in cancer cell proliferation. The 2-pyrrolidinone moiety served as a linker, leveraging its conformational flexibility to enhance ternary complex formation between the target and E3 ubiquitin ligase. In vitro data showed 60% degradation efficiency at 10 μM in leukemia cell lines, with minimal off-target effects.

Synthetic advancements were reported in Organic Letters (2024), where a novel asymmetric hydrogenation protocol enabled enantioselective production of (R)-4-(2-hydroxyethyl)pyrrolidin-2-one from N-protected-2-pyrrolidinones. Using a chiral iridium catalyst, yields exceeded 90% with 99% ee, addressing previous challenges in stereocontrol. This method supports scalable production for preclinical development.

Pharmacokinetic studies in rodents (Xiao et al., 2024) demonstrated favorable ADME properties: 85% oral bioavailability, t_1/2 of 4.2 hours, and low CYP3A4 inhibition. Metabolite profiling revealed predominant glucuronidation without reactive intermediates, suggesting reduced toxicity risks. These findings position it as a promising candidate for CNS-targeted therapies.

Ongoing clinical trials (NCT06123456) are evaluating a derivative, 4-(2-hydroxyethyl)-3-fluoropyrrolidin-2-one, as an mGluR5 negative allosteric modulator for neuropathic pain. Phase I data indicate dose-dependent efficacy in pain threshold models, with no severe adverse events at therapeutic doses. Final results are anticipated in Q4 2025.

In conclusion, 4-(2-hydroxyethyl)pyrrolidin-2-one exemplifies the convergence of synthetic chemistry and biological innovation. Its structural plasticity and favorable drug-like properties continue to inspire diverse therapeutic applications, warranting close monitoring of translational developments.